Cas no 475060-41-4 (tert-butyl N-(3-sulfamoylpropyl)carbamate)

• Product Name: tert-butyl N-(3-sulfamoylpropyl)carbamate
• CAS No: 475060-41-4
• MF: C₈H₁₈N₂O₄S
• MW: 238.304521083832
• CID: 6024496
• PubChem ID: 22063588
• Update Time: 2025-11-07

tert-butyl N-(3-sulfamoylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-sulfamoylpropyl)carbamate
• Carbamic acid, [3-(aminosulfonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (3-sulfamoylpropyl)carbamate
• Z1258795138
• 475060-41-4
• UFORZZXGNFYDKG-UHFFFAOYSA-N
• 3-(N-tert-butoxycarbonylamino)propanesulfonamide
• SCHEMBL5908856
• EN300-1618192
• AKOS014476125
• CS-0235823

• Inchi： 1S/C8H18N2O4S/c1-8(2,3)14-7(11)10-5-4-6-15(9,12)13/h4-6H2,1-3H3,(H,10,11)(H2,9,12,13)
• InChI Key： UFORZZXGNFYDKG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCS(N)(=O)=O

Computed Properties

• Exact Mass: 238.09872823g/mol
• Monoisotopic Mass: 238.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• pka: 10.69±0.60(Predicted)

Additional information on tert-butyl N-(3-sulfamoylpropyl)carbamate

Comprehensive Overview of tert-butyl N-(3-sulfamoylpropyl)carbamate (CAS No. 475060-41-4): Properties, Applications, and Industry Insights

tert-butyl N-(3-sulfamoylpropyl)carbamate (CAS No. 475060-41-4) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often abbreviated as t-Boc-sulfamoylpropylamine, features a unique molecular structure combining a tert-butyl carbamate (Boc) protecting group and a sulfamoyl moiety. Its versatility makes it a valuable intermediate in peptide synthesis, drug discovery, and bioconjugation applications. Researchers frequently search for "Boc-protected sulfonamides" or "sulfamoylpropyl carbamate uses," reflecting growing interest in its synthetic utility.

The compound's chemical stability and solubility profile have made it a focus in medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have amplified demand for such building blocks. A 2023 study highlighted its role in developing enzyme inhibitors, particularly for carbonic anhydrase targets—a hot topic in oncology research. Users often inquire about "475060-41-4 solubility" or "tert-butyl carbamate safety data," underscoring the need for precise technical documentation.

From a synthetic chemistry perspective, CAS 475060-41-4 exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) protocols. Its sulfamoyl group enables selective modifications, a feature exploited in antibody-drug conjugate (ADC) development. Industry forums frequently discuss "Boc deprotection conditions for sulfamoyl compounds"—a testament to its procedural importance. The compound’s melting point (typically 98-102°C) and HPLC purity (>98%) are critical quality parameters for purchasers.

Environmental and regulatory aspects of tert-butyl N-(3-sulfamoylpropyl)carbamate align with green chemistry principles. Unlike traditional sulfonating agents, its derivatives show reduced ecological toxicity—a key consideration in EU REACH compliance. Searches for "biodegradable sulfonamide derivatives" correlate with this trend. Analytical methods like LC-MS and NMR (1H, 13C) are standard for characterization, with spectral data being a frequent search term among analytical chemists.

In material science, this compound has emerging applications in polymeric hydrogel design due to its hydrogen-bonding capacity. Patent analyses reveal growing IP activity around "sulfamoylpropyl-modified biomaterials," particularly for wound healing applications. The logP value (~1.2) indicates balanced lipophilicity, explaining its utility in transdermal drug delivery systems—a trending topic in pharmaceutical formulation circles.

Supply chain dynamics for CAS 475060-41-4 reflect broader fine chemical market trends. With major producers concentrated in North America and Asia-Pacific, quality variations prompt searches for "tert-butyl carbamate HPLC standards." The compound’s storage conditions (typically 2-8°C under inert atmosphere) and shelf life (24 months) are critical FAQs for inventory managers. Recent process optimization publications describe improved yields (>85%) via continuous flow chemistry techniques.

Future research directions may explore its catalytic applications, as preliminary studies suggest activity in asymmetric synthesis. The sulfamoyl group’s metal-coordinating properties are under investigation for homogeneous catalysis—an area gaining traction in sustainable chemistry initiatives. Such developments position tert-butyl N-(3-sulfamoylpropyl)carbamate as a compound with expanding interdisciplinary relevance.